N-allyl-N'-(3,5-dimethylphenyl)-N-(pyridin-3-ylmethyl)malonamide

• IUPAC Name: N-(3,5-dimethylphenyl)-N'-prop-2-enyl-N'-(pyridin-3-ylmethyl)propanediamide
• InChI: InChI=1S/C20H23N3O2/c1-4-8-23(14-17-6-5-7-21-13-17)20(25)12-19(24)22-18-10-15(2)9-16(3)11-18/h4-7,9-11,13H,1,8,12,14H2,2-3H3,(H,22,24)
• InChI Key: NTCCXPYOVXANAI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)NC(=O)CC(=O)N(CC=C)CC2=CN=CC=C2)C
• Molecular Formula: C20H23N3O2
• Molecular Weight: 337.4 g/mol

Description

N-allyl-N'-(3,5-dimethylphenyl)-N-(pyridin-3-ylmethyl)malonamide, also known as DMPMA, is a chemical compound that has been studied for its potential applications in scientific research. DMPMA is a malonamide derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been investigated.

Mechanism of Action

The mechanism of action of N-allyl-N'-(3,5-dimethylphenyl)-N-(pyridin-3-ylmethyl)malonamide is not fully understood, but it is believed to involve the formation of complexes with metal ions, which can then interact with biological molecules, such as enzymes and proteins. This compound has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase, which is involved in the regulation of neurotransmitters in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including its ability to form complexes with metal ions, its inhibition of enzyme activity, and its potential applications in drug delivery systems. This compound has also been shown to have antioxidant properties, which may have implications for the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-allyl-N'-(3,5-dimethylphenyl)-N-(pyridin-3-ylmethyl)malonamide in lab experiments is its ability to form complexes with metal ions, which can be used in catalysis and other chemical reactions. This compound also has potential applications in fluorescence sensing and imaging, as well as in drug delivery systems. However, one limitation of using this compound is its limited solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of N-allyl-N'-(3,5-dimethylphenyl)-N-(pyridin-3-ylmethyl)malonamide, including its potential applications in drug delivery systems, fluorescence sensing and imaging, and catalysis. Further research is needed to fully understand the mechanism of action of this compound and its interactions with metal ions and biological molecules. Additionally, the development of new synthesis methods for this compound may lead to improvements in its properties and potential applications.

Scientific Research Applications

N-allyl-N'-(3,5-dimethylphenyl)-N-(pyridin-3-ylmethyl)malonamide has been studied for its potential applications in scientific research, including its use as a ligand for metal ions, such as copper(II) and zinc(II). This compound has been shown to form complexes with these metal ions, which can be used in catalysis and other chemical reactions. This compound has also been studied for its potential applications in fluorescence sensing and imaging, as well as in drug delivery systems.